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Compound of Interest

(S)-1-(tetrahydrofuran-2-
Compound Name:
yl)ethanone

Cat. No.: B139392

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-1-(tetrahydrofuran-2-
yl)ethanone

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for all chemical reagents is paramount. This
guide provides a detailed analysis of the Material Safety Data Sheet (MSDS), now more
commonly known as the Safety Data Sheet (SDS), for (S)-1-(tetrahydrofuran-2-yl)ethanone.
The information presented herein is aggregated from publicly available safety documents to
ensure a thorough overview.

Section 1: Identification

e Product Name: (S)-1-(tetrahydrofuran-2-yl)ethanone
e CAS Number: 22047-24-1

e Synonyms: (S)-2-Acetyltetrahydrofuran

Section 2: Hazard(s) Identification

(S)-1-(tetrahydrofuran-2-yl)ethanone is classified as a flammable liquid. It is crucial to handle
this compound in a well-ventilated area and away from any potential sources of ignition.

GHS Classification:
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Category Classification

Flammable liquids Category 3

Label Elements:

Pictogram:

o wialt text

 Signal Word: Warning

e Hazard Statement(s):

o H226: Flammable liquid and vapor.

e Precautionary Statement(s):

[¢]

P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o

P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.

o

P403+P235: Store in a well-ventilated place. Keep cool.

o

P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Composition/information on Ingredients

Component CAS Number Concentration

(S)-1-(tetrahydrofuran-2-

yl)ethanone

22047-24-1 =95%

Section 4: First-Aid Measures
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A clear and logical workflow for immediate response to exposure is critical. The following
diagram outlines the recommended first-aid procedures.

Exposure Route

Inhalation Skin Contact Eye Contact

Immediate Acti

on
\A \ 4
Move to fresh air Wash with soap and water Rinse with water for several minutes Do NOT induce vomiting

if irritation persists

( Medical Attention 1
\ 4
L )

Click to download full resolution via product page
Caption: First-aid workflow for exposure to (S)-1-(tetrahydrofuran-2-yl)ethanone.

Section 5: Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Carbon oxides are expected to be the primary hazardous decomposition
products.

* Protective Equipment: Firefighters should use standard protective equipment, including a
self-contained breathing apparatus.

Section 6: Accidental Release Measures
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The protocol for managing a spill is outlined in the following workflow diagram.

Initial Response Containment & Cleanup

Collect with non-combustible
absorbent material

Dispose of in a suitable container
for hazardous waste

Contain spillage

Use personal protective equipment. Prevent further leakage.
Avoid breathing vapors. Do not let product enter drains.

Click to download full resolution via product page
Caption: Workflow for the safe cleanup of an accidental release.

Section 7: Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away
from sources of ignition.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Containers that
are opened must be carefully resealed and kept upright to prevent leakage.

Section 8: Exposure Controls/Personal Protection

e Engineering Controls: Ensure adequate ventilation, especially in confined areas.
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields conforming to EN166.
o Skin Protection: Handle with gloves.

o Respiratory Protection: Use a respirator if exposure limits are exceeded or if irritation is
experienced.

Section 9: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b139392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Colorless to light yellow liquid
Odor No data available

Boiling Point 168-170 °C (334-338 °F)
Flash Point 57 °C (135 °F) - closed cup
Density 1.03 g/cm3 at 25 °C (77 °F)

Section 10: Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Heat, flames, and sparks.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, forms carbon oxides.

Section 11: Toxicological Information

e Acute Toxicity: No data available.

» Skin Corrosion/Irritation: No data available.

e Serious Eye Damage/Eye Irritation: No data available.
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

e Carcinogenicity: No data available.

e Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity (Single Exposure): No data available.
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o Specific Target Organ Toxicity (Repeated Exposure): No data available.
o Aspiration Hazard: No data available.

Section 12: Ecological Information

o Toxicity: No data available.

o Persistence and Degradability: No data available.

e Bioaccumulative Potential: No data available.

o Mobility in Soil: No data available.

Section 13: Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

Section 14: Transport Information
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Proper
Regulation UN Number Shipping Class Packing Group
Name

KETONES,
LIQUID, N.O.S.

DOT UN 1224 ((S)-2- 3 1
Acetyltetrahydrof

uran)

Ketones, liquid,
n.o.s. ((S)-2-

IATA UN 1224 3 1]
Acetyltetrahydrof

uran)

KETONES,
LIQUID, N.O.S.

IMDG UN 1224 ((S)-2- 3 1l
Acetyltetrahydrof

uran)

Section 15: Regulatory Information

This safety data sheet complies with the requirements of Regulation (EC) No. 1907/2006.

Section 16: Other Information

The information provided in this guide is based on the present state of our knowledge. It is
intended to describe the product for the purposes of health, safety, and environmental
requirements only. It should not therefore be construed as guaranteeing any specific property
of the product.

» To cite this document: BenchChem. [(S)-1-(tetrahydrofuran-2-yl)ethanone material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139392#s-1-tetrahydrofuran-2-yl-ethanone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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